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Compound of Interest

Compound Name: 3-(4-Fluorophenyl)propiophenone

CAS No.: 41865-46-7

Cat. No.: B1327640

Get Quote

Structural Dynamics and Synthetic Pathways of
3-(4-Fluorophenyl)propiophenone
A Technical Monograph for Medicinal Chemistry
Applications[1]
Executive Summary
This technical guide provides a comprehensive analysis of 3-(4-Fluorophenyl)propiophenone
(CAS: 41865-46-7), a critical dihydrochalcone scaffold used in drug discovery.[1] Distinguished

by its 4-fluoro-substitution on the

-phenyl ring, this molecule serves as a model for studying

-stacking interactions, metabolic stability enhancement via fluorination, and conformational
flexibility in linker regions.[1] This guide details its molecular architecture, validated synthetic
protocols, and conformational analysis workflows, designed for researchers in lead optimization
and structural biology.
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Part 1: Molecular Architecture & Physicochemical
Properties
The efficacy of 3-(4-Fluorophenyl)propiophenone in medicinal chemistry stems from the

interplay between its flexible ethylene linker and the electronic modulation provided by the

fluorine atom.

1.1 Structural Connectivity
The molecule consists of two aromatic domains connected by a propanone bridge.

Domain A (Propiophenone Core): A phenyl ring conjugated to a carbonyl group. This system

acts as a hydrogen bond acceptor.

Domain B (Fluorophenyl Moiety): A 4-fluorophenyl group attached at the

-carbon (C3) of the propionyl chain.[2]

Linker: A saturated ethylene (

) bridge that introduces significant conformational freedom compared to its unsaturated
chalcone precursor.[1]

1.2 The Fluorine Effect
The introduction of fluorine at the para-position of the distal phenyl ring is not merely structural;

it alters the physicochemical profile:

Electronic Withdrawal: The high electronegativity of fluorine (

) deactivates the aromatic ring, altering the quadrupole moment and potentially
strengthening

interactions with protein residues (e.g., Phenylalanine, Tryptophan).

Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) renders the para-position resistant

to Cytochrome P450-mediated hydroxylation, a common metabolic soft spot in non-

fluorinated analogs.[1]

Table 1: Physicochemical Profile
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Property Value Significance

Molecular Formula Core scaffold

Molecular Weight 228.26 g/mol
Fragment-based drug design

compliant

LogP (Predicted) ~3.6 - 3.8
High lipophilicity; BBB

permeable

H-Bond Acceptors 1 (Carbonyl)
Interaction with Ser/Thr

residues

Rotatable Bonds 4
High entropic penalty upon

binding

Topological Polar Surface Area 17.07 Excellent membrane

permeability

Part 2: Conformational Analysis[1][5][6]
Understanding the conformational landscape is vital for predicting binding affinity. Unlike rigid

heterocycles, the ethylene bridge allows the molecule to adopt distinct "Folded" and "Extended"

states.

2.1 Torsional Degrees of Freedom
The conformational energy surface is defined primarily by rotation around the ethylene bridge

bonds.

(C1-C2): Determines the orientation of the

-carbon relative to the carbonyl.

(C2-C3): The critical bond governing the distance between the two aromatic rings.

2.2 The "Folded" vs. "Extended" Equilibrium
Extended Conformation (Anti): The aromatic rings are maximally separated (dihedral angle
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). This is typically the global minimum in vacuum and the dominant form in crystal lattices
due to packing forces.

Folded Conformation (Gauche): The rings approach each other (dihedral angle

). In polar solvents, this form can be stabilized by intramolecular

interactions, particularly enhanced by the quadrupole difference between the electron-rich
unsubstituted ring and the electron-deficient fluorinated ring.[1]

2.3 Computational Workflow (DFT)
To rigorosly determine the bioactive conformation, the following computational workflow is

recommended.

Initial Structure
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Figure 1: Density Functional Theory (DFT) workflow for identifying stable conformers of

dihydrochalcones.

Part 3: Synthetic Protocols
While Friedel-Crafts acylation is possible, it often suffers from regioselectivity issues.[1] The

most robust route for high-purity synthesis is the Claisen-Schmidt Condensation followed by

Catalytic Hydrogenation.[1] This two-step sequence ensures the fluorine atom is positioned

exclusively at the para-position.[1]

3.1 Step 1: Synthesis of the Chalcone Intermediate
Reaction: Acetophenone + 4-Fluorobenzaldehyde

3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one.[1]

Protocol:
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Reagents: Dissolve Acetophenone (10 mmol) and 4-Fluorobenzaldehyde (10 mmol) in

Ethanol (20 mL).

Catalysis: Add aqueous NaOH (10%, 5 mL) dropwise at

C.

Reaction: Stir at room temperature for 4–6 hours. A precipitate will form.

Workup: Filter the solid, wash with cold water and cold ethanol. Recrystallize from ethanol.

Validation: Verify olefin presence via

-NMR (Doublet at

7.4–7.8 ppm,

Hz, indicating trans-geometry).

3.2 Step 2: Selective Reduction to Dihydrochalcone
Reaction: Chalcone +

3-(4-Fluorophenyl)propiophenone.[1]

Protocol:

Setup: Dissolve the chalcone (5 mmol) in Ethyl Acetate (30 mL).

Catalyst: Add 10% Pd/C (10 wt% loading).

Hydrogenation: Purge with

gas (balloon pressure is sufficient) and stir vigorously for 2–4 hours. Monitor via TLC
(disappearance of the UV-active chalcone spot).

Purification: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate in vacuo.

Crystallization: If the oil does not solidify, induce crystallization using Hexane/EtOAc (9:1).
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Figure 2: Validated synthetic pathway via chalcone reduction, ensuring regiochemical purity.

Part 4: Pharmacological Implications[1][5]
The 3-(4-Fluorophenyl)propiophenone scaffold is not merely a chemical intermediate; it

possesses intrinsic pharmacological relevance.[1]

4.1 Alzheimer’s Disease (Amyloid Aggregation)
Research indicates that dihydrochalcone derivatives can inhibit Amyloid-

(

) aggregation. The flexibility of the ethylene bridge allows the molecule to adopt a conformation
that disrupts the

-sheet stacking of amyloid fibrils. The 4-fluoro substituent improves blood-brain barrier (BBB)
penetration compared to hydroxylated analogs, making it a viable lead for CNS targets.[1]
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4.2 Metabolic Stability
In non-fluorinated propiophenones, the para-position of the phenyl ring is rapidly oxidized by

CYP450 enzymes to form a phenol, which is then conjugated and excreted. Replacing the

para-hydrogen with fluorine blocks this metabolic route, significantly extending the half-life (

) of the compound in vivo without drastically altering the steric profile (Van der Waals radius: H
= 1.20

, F = 1.47

).
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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